7-Hexyl-8-[(2Z)-2-[1-(4-hydroxyphenyl)ethylidene]hydrazinyl]-3-methylpurine-2,6-dione

• CAS No.: 300805-03-2
• Molecular Formula: C20H26N6O3
• Molecular Weight: 398.467
• IUPAC Name: 7-hexyl-8-[(2Z)-2-[1-(4-hydroxyphenyl)ethylidene]hydrazinyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H26N6O3/c1-4-5-6-7-12-26-16-17(25(3)20(29)22-18(16)28)21-19(26)24-23-13(2)14-8-10-15(27)11-9-14/h8-11,27H,4-7,12H2,1-3H3,(H,21,24)(H,22,28,29)/b23-13-
• InChI Key: WXLMBLVEKMSPRP-QRVIBDJDSA-N
• SMILES: CCCCCCN1C2=C(N=C1NN=C(C)C3=CC=C(C=C3)O)N(C(=O)NC2=O)C
• solubility: not available

Description

7-Hexyl-8-[(2Z)-2-[1-(4-hydroxyphenyl)ethylidene]hydrazinyl]-3-methylpurine-2,6-dione is a useful research compound. Its molecular formula is C20H26N6O3 and its molecular weight is 398.467. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic and Antimicrobial Derivatives

Research on novel phthalazinedione-based derivatives has demonstrated promising cytotoxic and antimicrobial activities, which may suggest potential applications for compounds like 7-Hexyl-8-[(2Z)-2-[1-(4-hydroxyphenyl)ethylidene]hydrazinyl]-3-methylpurine-2,6-dione in developing new anticancer and antibacterial agents. These derivatives exhibit potent activity against cancer cell lines and bacterial strains, highlighting their relevance in medicinal chemistry and drug design (El Rayes et al., 2022).

Fluorescent Chemosensors

The synthesis of naphthalimide derivatives has been explored for the development of efficient reversible colorimetric and fluorescent chemosensors for fluoride ion detection. This suggests potential research applications for related compounds in the development of sensitive and selective sensors for environmental monitoring and analytical chemistry (Zhang et al., 2020).

Material Science Applications

Studies on small molecular non-fullerene electron acceptors for organic solar cells, featuring high optical absorption coefficient and promising optoelectronic properties, indicate a potential avenue for compounds with similar chemical structures in enhancing the efficiency and performance of photovoltaic devices (Gupta et al., 2017).

Electron Transport Layer in Polymer Solar Cells

The development of novel alcohol-soluble n-type conjugated polyelectrolytes, used as electron transport layers in polymer solar cells, underscores the importance of such compounds in improving power conversion efficiency and device performance. This research domain could be relevant for exploring the electronic properties of related compounds (Hu et al., 2015).